Cas no 851208-04-3 (4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno2,3-dpyrimidine)

4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine is a heterocyclic compound featuring a fused thienopyrimidine core substituted with chloro, methyl, and thiophene functional groups. Its structural complexity and electron-rich aromatic system make it a valuable intermediate in pharmaceutical and materials chemistry. The chloro group at the 4-position enhances reactivity for further functionalization, while the thiophene moiety contributes to π-conjugation, potentially improving optoelectronic properties. The methyl groups at the 5- and 6-positions may influence steric and electronic effects, fine-tuning reactivity. This compound is particularly useful in the synthesis of bioactive molecules or conjugated materials, offering versatility for cross-coupling reactions and heterocyclic derivatization.

4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno2,3-dpyrimidine structure

851208-04-3 structure

Product Name:4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno2,3-dpyrimidine

CAS No:851208-04-3

MF:C₁₂H₉ClN₂S₂

MW:280.796258687973

MDL:MFCD06375946

CID:3107731

PubChem ID:2463154

Update Time:2025-06-07

4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-5,6-dimethyl-2-thien-2-ylthieno[2,3-d]pyrimidine
- 4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno2,3-dpyrimidine
- 4-chloro-5,6-dimethyl-2-thiophen-2-ylthieno[2,3-d]pyrimidine
- MFCD06375946
- G22193
- WAY-640783
- C12H9ClN2S2
- AB00730303-01
- AKOS000122995
- Z57985382
- EN300-11624
- 4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine
- 851208-04-3
- 4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno(2,3-d)pyrimidine
- AS-88198
- 899-580-3
- MDL： MFCD06375946
- Inchi： 1S/C12H9ClN2S2/c1-6-7(2)17-12-9(6)10(13)14-11(15-12)8-4-3-5-16-8/h3-5H,1-2H3
- InChI Key： NUZLMCLJEKQBSD-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC(C3=CC=CS3)=N1)SC(C)=C2C

Computed Properties

Exact Mass: 279.9895683g/mol
Monoisotopic Mass: 279.9895683g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 82.3Å²

4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno2,3-dpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM481568-1g	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%+	1g	$***	2023-03-30
Enamine	EN300-11624-0.05g	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%	0.05g	$64.0	2023-04-29
Enamine	EN300-11624-0.1g	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%	0.1g	$86.0	2023-04-29
Enamine	EN300-11624-0.25g	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%	0.25g	$121.0	2023-04-29
Enamine	EN300-11624-0.5g	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%	0.5g	$229.0	2023-04-29
Enamine	EN300-11624-1.0g	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%	1g	$328.0	2023-04-29
Enamine	EN300-11624-2.5g	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%	2.5g	$642.0	2023-04-29
Enamine	EN300-11624-5.0g	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%	5g	$949.0	2023-04-29
Enamine	EN300-11624-10.0g	4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine	851208-04-3	95%	10g	$1409.0	2023-04-29
abcr	AB316576-250mg	4-Chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine; .	851208-04-3		250mg	€244.00	2025-04-16